89-54-3

5-Amino-2-chlorobenzoic acid

In Stock

• CAS RN:
• 89-54-3

• Formula:
• C7H6ClNO2

• InChI:
• InChI=1S/C7H6ClNO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,9H2,(H,10,11)

• InChIKey:
• GVCFFVPEOLCYNN-UHFFFAOYSA-N

• 5-Amino-2-chlorobenzoic acid, also known as 5-Amino-2-chlorobenzoic acid, is a useful research compound. Its molecular formula is C7H6ClNO2 and its molecular weight is 171.58 g/mol. The purity is usually 95%.

5-Bromobicyclo[2.2.1]hept-2-ene

Usually In Stock

• CAS RN:
• 5889-54-3

• Formula:
• C7H9Br

• InChI:
• InChI=1S/C7H9Br/c8-7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2

• InChIKey:
• DWPPXNJBRSZQHD-UHFFFAOYSA-N

• 5-Bromobicyclo[2.2.1]hept-2-ene is a useful research compound. Its molecular formula is C7H9Br and its molecular weight is 173.05 g/mol. The purity is usually 95%.

methyl (E)-2-chloro-3-(4-chlorophenyl)sulfanylprop-2-enoate

Usually In Stock

• CAS RN:
• 5289-54-3

• Formula:
• C10H8Cl2O2S

• InChI:
• InChI=1S/C10H8Cl2O2S/c1-14-10(13)9(12)6-15-8-4-2-7(11)3-5-8/h2-6H,1H3/b9-6+

• InChIKey:
• YAJYGBIVJITCFX-RMKNXTFCSA-N

• Methyl (E)-2-chloro-3-(4-chlorophenyl)sulfanylprop-2-enoate is a useful research compound. Its molecular formula is C10H8Cl2O2S and its molecular weight is 263.14 g/mol. The purity is usually 95%.

2-Methyl-2,3,5,6,7,8-hexahydro-1lambda~6~,4lambda~6~-benzodithiine-1,1,4,4-tetrone

Usually In Stock

• CAS RN:
• 55789-54-3

• Formula:
• C9H14O4S2

• InChI:
• InChI=1S/C9H14O4S2/c1-7-6-14(10,11)8-4-2-3-5-9(8)15(7,12)13/h7H,2-6H2,1H3

• InChIKey:
• HMCZBGUXJAJMBC-UHFFFAOYSA-N

• 2-Methyl-2,3,5,6,7,8-hexahydro-1lambda~6~,4lambda~6~-benzodithiine-1,1,4,4-tetrone is a useful research compound. Its molecular formula is C9H14O4S2 and its molecular weight is 250.3 g/mol. The purity is usually 95%.

(4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridin-3-yl)methanol

In Stock

• CAS RN:
• 97989-54-3

• Formula:
• C9H9ClN2O

• InChI:
• InChI=1S/C9H9ClN2O/c1-12-4-6(5-13)8-7(12)2-3-11-9(8)10/h2-4,13H,5H2,1H3

• InChIKey:
• RUEHVGPOLFLBRI-UHFFFAOYSA-N

• (4-Chloro-1-methyl-1H-pyrrolo[3,2-c]pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C9H9ClN2O and its molecular weight is 196.63 g/mol. The purity is usually 95%.

4-(3-Cyanophenyl)benzonitrile

In Stock

• CAS RN:
• 42289-54-3

• Formula:
• C14H8N2

• InChI:
• InChI=1S/C14H8N2/c15-9-11-4-6-13(7-5-11)14-3-1-2-12(8-14)10-16/h1-8H

• InChIKey:
• BEABQLYAUXYIIL-UHFFFAOYSA-N

• 4-(3-Cyanophenyl)benzonitrile is a useful research compound. Its molecular formula is C14H8N2 and its molecular weight is 204.23 g/mol. The purity is usually 95%.

Myrciaphenone A

Usually In Stock

• CAS RN:
• 26089-54-3

• Formula:
• C14H18O9

• InChI:
• InChI=1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1

• InChIKey:
• GFKQVLKFPJGJEP-RGCYKPLRSA-N

• Myrciaphenone A is a natural product found in Myrcia multiflora, Leontodon tuberosus, and Curcuma comosa with data available.

6'-Chloro-2-((2-(diethylamino)ethyl)(2-phenoxyethyl)amino)-o-acetotoluidide hydrochloride

Usually In Stock

• CAS RN:
• 102489-54-3

• Formula:
• C23H33Cl2N3O2

• InChI:
• InChI=1S/C23H32ClN3O2.ClH/c1-4-26(5-2)14-15-27(16-17-29-20-11-7-6-8-12-20)18-22(28)25-23-19(3)10-9-13-21(23)24;/h6-13H,4-5,14-18H2,1-3H3,(H,25,28);1H

• InChIKey:
• OWGLUEIRSNIQKI-UHFFFAOYSA-N

• 6'-Chloro-2-((2-(diethylamino)ethyl)(2-phenoxyethyl)amino)-o-acetotoluidide hydrochloride is a useful research compound. Its molecular formula is C23H33Cl2N3O2 and its molecular weight is 454.4 g/mol. The purity is usually 95%.

N-Ethyl-N-(3-ethylphenyl)thiourea

Usually In Stock

• CAS RN:
• 479589-54-3

• Formula:
• C11H16N2S

• InChI:
• InChI=1S/C11H16N2S/c1-3-9-6-5-7-10(8-9)13(4-2)11(12)14/h5-8H,3-4H2,1-2H3,(H2,12,14)

• InChIKey:
• TZJCMKRAEICJRH-UHFFFAOYSA-N

• N-Ethyl-N-(3-ethylphenyl)thiourea is a useful research compound. Its molecular formula is C11H16N2S and its molecular weight is 208.33 g/mol. The purity is usually 95%.

Procymidone-thiram mixt.

Usually In Stock

• CAS RN:
• 110389-54-3

• Formula:
• C19H23Cl2N3O4S2

• InChI:
• InChI=1S/C13H11Cl2NO2.C6H12N2O2S2/c1-12-6-13(12,2)11(18)16(10(12)17)9-4-7(14)3-8(15)5-9;1-7(2)5(9)11-12-6(10)8(3)4/h3-5H,6H2,1-2H3;1-4H3

• InChIKey:
• ZGAQLKJGLHZPAF-UHFFFAOYSA-N

• Procymidone-thiram mixt. is a useful research compound. Its molecular formula is C19H23Cl2N3O4S2 and its molecular weight is 492.4 g/mol. The purity is usually 95%.

N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide

In Stock

• CAS RN:
• 306289-54-3

• Formula:
• C18H15Cl2N3O3S2

• InChI:
• InChI=1S/C18H15Cl2N3O3S2/c1-23(2)28(25,26)13-6-3-11(4-7-13)17(24)22-18-21-16(10-27-18)12-5-8-14(19)15(20)9-12/h3-10H,1-2H3,(H,21,22,24)

• InChIKey:
• CJHCMATVDYZWPU-UHFFFAOYSA-N

• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C18H15Cl2N3O3S2 and its molecular weight is 456.36. The purity is usually 95%.

4-(3,4-dimethoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

In Stock

• CAS RN:
• 636989-54-3

• Formula:
• C25H21FN2O5

• InChI:
• InChI=1S/C25H21FN2O5/c1-32-19-10-9-16(12-20(19)33-2)23(29)21-22(17-7-3-4-8-18(17)26)28(25(31)24(21)30)14-15-6-5-11-27-13-15/h3-13,22,29H,14H2,1-2H3/b23-21+

• InChIKey:
• YSDBYMKCEAIKFZ-UHFFFAOYSA-N

• 4-(3,4-dimethoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C25H21FN2O5 and its molecular weight is 448.45. The purity is usually 95%.

5-Amino-2,4-dimethylbenzonitrile

In Stock

• CAS RN:
• 856789-54-3

• Formula:
• C9H10N2

• InChI:
• InChI=1S/C9H10N2/c1-6-3-7(2)9(11)4-8(6)5-10/h3-4H,11H2,1-2H3

• InChIKey:
• HZFCDUZHYMJUMQ-UHFFFAOYSA-N

• 5-Amino-2,4-dimethylbenzonitrile is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19. The purity is usually 95%.

4-(3-bromobenzyl)-2-(5-chloro-2-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-54-3

• Formula:
• C21H16BrClN2O3S

• InChI:
• InChI=1S/C21H16BrClN2O3S/c1-14-9-10-17(23)12-19(14)25-21(26)24(13-15-5-4-6-16(22)11-15)18-7-2-3-8-20(18)29(25,27)28/h2-12H,13H2,1H3

• InChIKey:
• QRMLTJNYTIKYQS-UHFFFAOYSA-N

• 4-(3-bromobenzyl)-2-(5-chloro-2-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H16BrClN2O3S and its molecular weight is 491.78. The purity is usually 95%.

Silane, trimethyl(3-methyl-3-phenyl-1-cyclopropen-1-yl)-

• CAS RN:
• 128889-54-3

• Formula:
• C11H21NO2.ClH

• Silane, trimethyl(3-methyl-3-phenyl-1-cyclopropen-1-yl)-, also known as Silane, trimethyl(3-methyl-3-phenyl-1-cyclopropen-1-yl)-, is a useful research compound. Its molecular formula is C11H21NO2.ClH. The purity is usually 95%.

2',5'-Dimethyl-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-54-3

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-8-9-15(3)17(12-13)18(19)11-10-16-7-5-4-6-14(16)2/h4-9,12H,10-11H2,1-3H3

• InChIKey:
• ZNGMZJIDIHTSCH-UHFFFAOYSA-N

• 2',5'-Dimethyl-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt

In Stock

• CAS RN:
• 199789-54-3

• Formula:
• C8H7N4NaO2S

• InChI:
• InChI=1S/C8H8N4O2S.Na/c1-12-7(14)5-6(11-8(12)15-2)10-4(13)3-9-5;/h3H,1-2H3,(H,10,13,14);/q;+1/p-1

• InChIKey:
• QFLSMXFKXUSKRP-UHFFFAOYSA-M

• 3-Methyl-2-methylthio-4,7(3H,8H)-pteridinedione, Sodium Salt is a useful research compound. Its molecular formula is C8H7N4NaO2S and its molecular weight is 246.22. The purity is usually 95%.

N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

In Stock

• CAS RN:
• 1098689-54-3

• Formula:
• C18H17FN4O4S2

• InChI:
• InChI=1S/C18H17FN4O4S2/c19-13-8-6-12(7-9-13)17-21-22-18(27-17)20-16(24)14-4-1-2-10-23(14)29(25,26)15-5-3-11-28-15/h3,5-9,11,14H,1-2,4,10H2,(H,20,22,24)

• InChIKey:
• IQLHKXFZDVWUOL-UHFFFAOYSA-N

• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C18H17FN4O4S2 and its molecular weight is 436.48. The purity is usually 95%.

4-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole

In Stock

• CAS RN:
• 1247189-54-3

• Formula:
• C10H10ClN3O

• InChI:
• InChI=1S/C10H10ClN3O/c1-15-10-4-2-9(3-5-10)14-7-8(6-11)12-13-14/h2-5,7H,6H2,1H3

• InChIKey:
• ALRBQFZEHSNBRP-UHFFFAOYSA-N

• 4-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C10H10ClN3O and its molecular weight is 223.66 g/mol. The purity is usually 95%.

2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

In Stock

• CAS RN:
• 1250889-54-3

• Formula:
• C10H9ClFN3O

• InChI:
• InChI=1S/C10H9ClFN3O/c11-9-5-7(12)1-2-10(9)15-6-8(3-4-16)13-14-15/h1-2,5-6,16H,3-4H2

• InChIKey:
• JSFRSJHIXPHHAM-UHFFFAOYSA-N

• 2-[1-(2-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is a useful research compound. Its molecular formula is C10H9ClFN3O and its molecular weight is 241.65. The purity is usually 95%.

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(2-(2-phenylthiazol-4-yl)ethyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797289-54-3

• Formula:
• C22H25N5O2S

• InChI:
• InChI=1S/C22H25N5O2S/c1-26-20(28)8-7-19(25-26)27-13-10-16(11-14-27)21(29)23-12-9-18-15-30-22(24-18)17-5-3-2-4-6-17/h2-8,15-16H,9-14H2,1H3,(H,23,29)

• InChIKey:
• SDEYWJFEAWTLOE-UHFFFAOYSA-N

• 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(2-(2-phenylthiazol-4-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H25N5O2S and its molecular weight is 423.54. The purity is usually 95%.

1-(2,2-Difluoro-2-(5-fluoropyridin-2-yl)ethyl)piperidin-4-amine

In Stock

• CAS RN:
• 1886989-54-3

• Formula:
• C12H16F3N3

• InChI:
• InChI=1S/C12H16F3N3/c13-9-1-2-11(17-7-9)12(14,15)8-18-5-3-10(16)4-6-18/h1-2,7,10H,3-6,8,16H2

• InChIKey:
• XHQSYOCFTGZXLT-UHFFFAOYSA-N

• 1-(2,2-Difluoro-2-(5-fluoropyridin-2-yl)ethyl)piperidin-4-amine is a useful research compound. Its molecular formula is C12H16F3N3 and its molecular weight is 259.27 g/mol. The purity is usually 95%.

tert-butyl N-(3-cyanocyclobutyl)carbamate

In Stock

• CAS RN:
• 2230789-54-3

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c1-10(2,3)14-9(13)12-8-4-7(5-8)6-11/h7-8H,4-5H2,1-3H3,(H,12,13)

• InChIKey:
• QCUKEYZJVYABFL-OCAPTIKFSA-N

• Tert-butyl N-(3-cyanocyclobutyl)carbamate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25. The purity is usually 95%.

2-Bromo-6-chloro-4-fluorobenzoic acid

In Stock

• CAS RN:
• 1695489-54-3

• Formula:
• C7H3BrClFO2

• InChI:
• InChI=1S/C7H3BrClFO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,(H,11,12)

• InChIKey:
• DQTOVIXCGACNJZ-UHFFFAOYSA-N

• 2-Bromo-6-chloro-4-fluorobenzoic acid is a useful research compound. Its molecular formula is C7H3BrClFO2 and its molecular weight is 253.45 g/mol. The purity is usually 95%.

5-Amino-3-(difluoromethyl)-2-methylbenzoic acid

Usually In Stock

• CAS RN:
• 2248289-54-3

• Formula:
• C9H9F2NO2

• InChI:
• InChI=1S/C9H9F2NO2/c1-4-6(8(10)11)2-5(12)3-7(4)9(13)14/h2-3,8H,12H2,1H3,(H,13,14)

• InChIKey:
• OUUBDHQHHLTQGB-UHFFFAOYSA-N

• 5-Amino-3-(difluoromethyl)-2-methylbenzoic acid is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.173. The purity is usually 95%.

5-Amino-2,4-dimethylbenzonitrile

• CAS RN:
• 72917-37-4; 856789-54-3

• Formula:
• C9H10N2

• InChI:
• InChI=1S/C9H10N2/c1-6-3-7(2)9(11)4-8(6)5-10/h3-4H,11H2,1-2H3

• InChIKey:
• HZFCDUZHYMJUMQ-UHFFFAOYSA-N

• 5-Amino-2,4-dimethylbenzonitrile is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.193. The purity is usually 95%.

Methyl 2-bromo-6-chloro-4-fluorobenzoate

• CAS RN:
• 1695489-54-3; 1807003-26-4

• Formula:
• C8H5BrClFO2

• InChI:
• InChI=1S/C8H5BrClFO2/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3H,1H3

• InChIKey:
• GIHVZUIAAPWCAX-UHFFFAOYSA-N

• Methyl 2-bromo-6-chloro-4-fluorobenzoate is a useful research compound. Its molecular formula is C8H5BrClFO2 and its molecular weight is 267.48. The purity is usually 95%.